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Compound of Interest

Compound Name: Caspofungin acetate

Cat. No.: B8081734

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro susceptibility of
fungal isolates to caspofungin, a critical echinocandin antifungal agent. The methodologies
outlined are based on established standards from the Clinical and Laboratory Standards
Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST),
ensuring reliable and reproducible results for research and drug development purposes.

Introduction

Caspofungin exerts its antifungal activity by inhibiting the synthesis of 3-(1,3)-D-glucan, an
essential component of the fungal cell wall.[1][2][3] This mechanism of action results in
fungicidal activity against most Candida species and fungistatic activity against Aspergillus
species.[1][2][3] Accurate in vitro susceptibility testing is crucial for monitoring antifungal
resistance, guiding therapeutic choices, and in the research and development of new antifungal
agents. The most common methods for caspofungin susceptibility testing are broth
microdilution and disk diffusion.

Mechanism of Action of Caspofungin

Caspofungin targets the Fks1p subunit of the 3-(1,3)-D-glucan synthase enzyme complex,
which is responsible for polymerizing UDP-glucose into 3-(1,3)-D-glucan chains in the fungal
cell wall.[1] Inhibition of this enzyme disrupts cell wall integrity, leading to osmotic instability and
cell death in susceptible fungi.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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caspofungin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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